2,4-dichloro-N-{[5-({2-[(4-ethoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}benzamide

• Molecular Formula: C21H21Cl2N5O3S
• Molecular Weight: 494.4 g/mol
• IUPAC Name: 2,4-dichloro-N-[[5-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C21H21Cl2N5O3S/c1-3-31-15-7-5-14(6-8-15)25-19(29)12-32-21-27-26-18(28(21)2)11-24-20(30)16-9-4-13(22)10-17(16)23/h4-10H,3,11-12H2,1-2H3,(H,24,30)(H,25,29)
• InChI Key: ZUXOMXISQTVTJU-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)CNC(=O)C3=C(C=C(C=C3)Cl)Cl

Description

2,4-dichloro-N-{[5-({2-[(4-ethoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}benzamide, also known as "ETB" is a chemical compound that has been widely used in scientific research applications. ETB is a synthetic compound that can be synthesized using various methods.

Mechanism of Action

The mechanism of action of ETB is not fully understood. ETB has been shown to inhibit the activity of sulfhydryl-containing proteins, including glutathione S-transferase and thioredoxin reductase. ETB has also been shown to induce oxidative stress and apoptosis in cancer cells.
Biochemical and Physiological Effects:
ETB has been shown to induce oxidative stress and apoptosis in cancer cells. ETB has also been shown to inhibit the growth of various fungi, including Candida albicans. ETB has been shown to have low toxicity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

ETB has several advantages for lab experiments, including its low toxicity and its ability to inhibit the growth of cancer cells and fungi. However, ETB has limitations, including its limited solubility in water and its lack of selectivity for sulfhydryl-containing proteins.

Future Directions

For ETB research include the development of more selective ETB analogs, the study of the role of ETB in other diseases, and the investigation of the potential use of ETB in combination with other drugs. Additionally, the mechanism of action of ETB needs to be further studied to fully understand its anticancer and antifungal properties.

Synthesis Methods

ETB can be synthesized using various methods, including the reaction of 2,4-dichlorobenzoyl chloride with 4-ethoxyphenylhydrazine to form 2,4-dichloro-N-(4-ethoxyphenyl)-1,3-benzodiazole-5-carboxamide. This compound is then reacted with 2-mercapto-1-methyl-4H-1,2,4-triazole-3-carboxylic acid to form 2,4-dichloro-N-{[5-({2-[(4-ethoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}benzamide.

Scientific Research Applications

ETB has been used in scientific research for its anticancer and antifungal properties. ETB has been shown to inhibit the growth of cancer cells in vitro and in vivo. ETB has also been shown to inhibit the growth of various fungi, including Candida albicans. ETB has been used as a tool compound for studying the role of sulfhydryl-containing proteins in cancer and fungal growth.